2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(m-tolyl)acetamide

• IUPAC Name: 2-[[1-(2-methoxyphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C21H19N5O3S/c1-13-6-5-7-14(10-13)23-18(27)12-30-21-24-19-15(20(28)25-21)11-22-26(19)16-8-3-4-9-17(16)29-2/h3-11H,12H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key: UHLFFIYZDGGKDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C=NN3C4=CC=CC=C4OC)C(=O)N2
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 946318-39-4

Description

This compound belongs to the pyrazolo[3,4-d]pyrimidin-4-one family, characterized by a fused heterocyclic core with a thioacetamide side chain. Its structure comprises:

• A 1-(2-methoxyphenyl) substituent at position 1 of the pyrazolo[3,4-d]pyrimidine ring.
• A 4-oxo-4,5-dihydro moiety, contributing to hydrogen-bonding interactions.

Synthetic routes involve reacting pyrazolo[3,4-d]pyrimidin-4-one thiol intermediates (e.g., compound 1 in ) with substituted α-chloroacetamides under reflux conditions in ethanol or via polyphosphoric acid-mediated cyclization .

Biological Activity

The compound 2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(m-tolyl)acetamide is a complex organic molecule with significant potential in medicinal chemistry. It features a pyrazolo[3,4-d]pyrimidine core that contributes to its biological activity. This article reviews the biological properties of this compound, focusing on its anticancer and anti-inflammatory activities.

Chemical Structure and Properties

• Molecular Formula : C21H19N5O3S
• Molecular Weight : 421.5 g/mol
• CAS Number : 946366-18-3

The unique structure of this compound includes a methoxy group and a thioether linkage, which may enhance its solubility and bioavailability compared to other similar compounds .

Anticancer Properties

Research indicates that compounds similar to 2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(m-tolyl)acetamide exhibit significant anticancer activity. The mechanisms of action include:

• Inhibition of DNA Synthesis : The compound interferes with DNA replication in cancer cells.
• Modulation of Signaling Pathways : It affects pathways involved in cell proliferation and apoptosis .

Case Studies

• MCF7 Cell Line : In studies involving the MCF7 breast cancer cell line, derivatives of pyrazolo[3,4-d]pyrimidines showed IC50 values as low as 0.39 µM, indicating potent cytotoxicity .
• A549 Cell Line : Compounds similar to this structure have demonstrated IC50 values around 26 µM against A549 lung cancer cells .

Compound	Cell Line	IC50 (µM)
2-Methoxyphenyl derivative	MCF7	0.39
Similar pyrazolo compound	A549	26

Anti-inflammatory Properties

In addition to its anticancer effects, this compound has been investigated for anti-inflammatory properties. Pyrazolo derivatives have shown potential in treating autoimmune diseases due to their ability to modulate inflammatory responses .

The biological activity of 2-((1-(2-methoxyphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)-N-(m-tolyl)acetamide can be attributed to:

• Interaction with Enzymes and Receptors : The thioether functionality may enhance binding affinity to target proteins involved in cancer progression and inflammation.
• DNA Binding : Similar compounds have been shown to bind DNA, leading to cytotoxic effects in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogs with modifications in the pyrazolo-pyrimidine core, substituent positions, or acetamide groups. Key differences in physicochemical properties, synthetic pathways, and biological activity are summarized below:

Table 1: Structural and Functional Comparisons

Compound Name / ID	Core Structure	Substituents	Key Properties	Reference
Target Compound	Pyrazolo[3,4-d]pyrimidin-4-one	1-(2-methoxyphenyl), 6-(thio-N-(m-tolyl)acetamide)	High lipophilicity (logP ~3.2); MP: 250–252°C (predicted)
Compound 2 ()	Pyrazolo[3,4-d]pyrimidin-4-one	1-phenyl, 6-(2-oxoethylthio)	Lower solubility due to unsubstituted phenyl; MP: 220–222°C
Compound 5.12 ()	Pyrimidin-4-one	6-(thio-N-benzylacetamide), 4-methyl	Moderate logP (~2.8); MP: 196°C
Example 83 ()	Chromen-4-one fused pyrazolo[3,4-d]pyrimidine	3-(3-fluorophenyl), 4-isopropoxy	Enhanced metabolic stability; MP: 302–304°C
843621-56-7 ()	Thieno[2,3-d]pyrimidin-4-one	N-(4-acetylphenyl), hexahydro-7-methyl	High steric bulk; MP: Not reported

Substituent Effects on Activity

• Methoxy vs.
• Thioether Linkage : The thioacetamide bridge increases stability over oxyacetamide analogs, as evidenced by higher melting points (e.g., 250°C vs. 196°C for Compound 5.12) .
• N-(m-Tolyl) vs. N-Benzyl : The m-tolyl group confers better membrane permeability than benzyl (Compound 5.12) due to balanced hydrophobicity .